BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Pinolenic Acid Methyl
Ester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pinolenic Acid methyl ester

Cat. No.: B592400

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused analysis of the physicochemical properties of Pinolenic Acid
methyl ester, a polyunsaturated fatty acid of interest in various research and development
fields.

Core Physicochemical Data

Pinolenic Acid methyl ester is the methyl ester form of pinolenic acid, an omega-6 fatty acid
found in pine nuts. Its molecular characteristics are fundamental to its application in
experimental and developmental settings.

Molecular Weight and Formula

The molecular weight of Pinolenic Acid methyl ester has been determined to be 292.5 g/mol .
[11[2][3][4][5][6] This value is derived from its chemical formula, C19H3202.[1][2][3][4][5][6] The
formula indicates a composition of 19 carbon atoms, 32 hydrogen atoms, and 2 oxygen atoms.

A detailed breakdown of the elemental composition and contribution to the overall molecular
weight is presented in the table below.
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Atomic Mass Total Mass
Element Symbol Count

(amu) (amu)
Carbon C 12.011 19 228.209
Hydrogen H 1.008 32 32.256
Oxygen o} 15.999 2 31.998

Total 292.463

Note: The formula weight is often presented as 292.5 for practical laboratory use.[1][2][3]

Experimental Considerations

While detailed experimental protocols are beyond the scope of this specific guide, it is crucial
for researchers to note the following properties when designing studies involving Pinolenic
Acid methyl ester:

» Purity: Commercially available Pinolenic Acid methyl ester typically has a purity of 298%.

[1][2]
» Formulation: It is commonly supplied as a solution in ethanol.[1][2]

¢ Solubility: The compound is soluble in various organic solvents, including ethanol, DMSO,
and DMF.[1][4]

Molecular Structure and Logic

The calculation of the molecular weight is a fundamental concept derived from the compound's
elemental composition. The following diagram illustrates this logical relationship.
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Carbon (C)

19 atoms

Hydrogen (H) Molecular Formula Molecular Weight
32 atoms C19H3202 292.5 g/mol
Oxygen (O)
2 atoms
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Elemental contribution to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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